3-Bromo-N-cyclobutyl-4,5-difluorobenzamide

• IUPAC Name: 3-bromo-N-cyclobutyl-4,5-difluorobenzamide
• InChI: InChI=1S/C11H10BrF2NO/c12-8-4-6(5-9(13)10(8)14)11(16)15-7-2-1-3-7/h4-5,7H,1-3H2,(H,15,16)
• InChI Key: CLVXZRUBTJITFD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)NC(=O)C2=CC(=C(C(=C2)Br)F)F
• Molecular Formula: C11H10BrF2NO
• Molecular Weight: 290.10 g/mol

Description

3-Bromo-N-cyclobutyl-4,5-difluorobenzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a bromine atom, a cyclobutyl group, and two fluorine atoms attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-N-cyclobutyl-4,5-difluorobenzamide typically involves the following steps:

Cyclobutylation: The cyclobutyl group is introduced via a nucleophilic substitution reaction, where a cyclobutyl halide reacts with an amine derivative of the benzene ring.

Fluorination: The fluorine atoms are introduced using a fluorinating agent such as Selectfluor or N-fluorobenzenesulfonimide (NFSI).

Industrial Production Methods

Industrial production of 3-Bromo-N-cyclobutyl-4,5-difluorobenzamide may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Catalysts and solvents are chosen to maximize yield and minimize waste.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-N-cyclobutyl-4,5-difluorobenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove or alter functional groups.

Substitution: The bromine atom can be substituted with other nucleophiles in a nucleophilic aromatic substitution reaction.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while substitution reactions can produce a variety of substituted benzamides.

Scientific Research Applications

3-Bromo-N-cyclobutyl-4,5-difluorobenzamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including its effects on enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It may be used in the development of new materials or as a precursor in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 3-Bromo-N-cyclobutyl-4,5-difluorobenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine, cyclobutyl, and fluorine groups contribute to its binding affinity and specificity. The exact pathways and targets depend on the context of its application, whether in biological systems or chemical reactions.

Comparison with Similar Compounds

Similar Compounds

3-Bromo-N-cyclobutylbenzamide: Lacks the fluorine atoms, which may affect its reactivity and biological activity.

4,5-Difluoro-N-cyclobutylbenzamide: Lacks the bromine atom, which may influence its chemical properties and applications.

3-Bromo-4,5-difluorobenzamide: Lacks the cyclobutyl group, potentially altering its interaction with molecular targets.

Uniqueness

3-Bromo-N-cyclobutyl-4,5-difluorobenzamide is unique due to the combination of bromine, cyclobutyl, and fluorine groups, which confer distinct chemical and biological properties